Cas no 820976-03-2 (1,6-Naphthyridin-4(1H)-one, 5-amino-1-butyl-7-phenyl-)

• Product name: 1,6-Naphthyridin-4(1H)-one, 5-amino-1-butyl-7-phenyl-
• CAS No: 820976-03-2
• MF: C₁₈H₁₉N₃O
• MW: 293.36296
• CID: 698949
• PubChem ID: 42628079

1,6-Naphthyridin-4(1H)-one, 5-amino-1-butyl-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridin-4(1H)-one, 5-amino-1-butyl-7-phenyl-
• 5-amino-1-butyl-7-phenyl-1,6-naphthyridin-4-one
• PD6
• 5-Amino-1-butyl-7-phenyl-1,6-naphthyridin-4(1H)-one
• Q27464369
• 820976-03-2
• DTXSID20655253

• Inchi： InChI=1S/C18H19N3O/c1-2-3-10-21-11-9-16(22)17-15(21)12-14(20-18(17)19)13-7-5-4-6-8-13/h4-9,11-12H,2-3,10H2,1H3,(H2,19,20)
• InChI Key： RLCFNIHFDBMYES-UHFFFAOYSA-N
• SMILES： CCCCN1C=CC(=O)C2=C(N=C(C=C21)C3=CC=CC=C3)N

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.2Ų